Cas no 2680754-51-0 (2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680754-51-0
• MF: C₁₁H₈F₅NO₃
• MW: 297.178140640259
• CID: 5633883
• PubChem ID: 165932990
• Update Time: 2025-07-22

2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2680754-51-0
• EN300-28289578
• 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H8F5NO3/c12-5-1-2-8(13)6(3-5)7(9(18)19)4-17-10(20)11(14,15)16/h1-3,7H,4H2,(H,17,20)(H,18,19)
• InChI Key： SMDLZJIFEVMKNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)O)CNC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 297.04243393g/mol
• Monoisotopic Mass: 297.04243393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680754-51-0)

2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680754-51-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both difluorophenyl and trifluoroacetamido groups in its molecular framework enhances its potential as a bioactive intermediate. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's fluorine-rich structure contributes to its metabolic stability and bioavailability, making it a valuable candidate for further study.

The synthesis of 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions, including amidation and carboxylation processes. Its CAS No. 2680754-51-0 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. Recent studies highlight its role in the design of small-molecule therapeutics, particularly in targeting inflammatory pathways. The compound's trifluoroacetamido moiety is of particular interest due to its electron-withdrawing properties, which can influence binding affinity and pharmacokinetics.

In the context of current trends, fluorinated compounds like 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid are gaining traction due to their applications in precision medicine and sustainable chemistry. Questions such as "How do fluorinated compounds improve drug efficacy?" or "What are the latest advancements in fluorine chemistry?" are frequently searched in academic and industrial circles. This compound's difluorophenyl group, for instance, is often discussed in forums focusing on structure-activity relationships (SAR) and molecular docking studies.

From an industrial perspective, CAS No. 2680754-51-0 is recognized for its potential in high-value chemical synthesis. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the growing demand for tailor-made fluorinated intermediates. Its compatibility with modern green chemistry protocols, such as flow chemistry and catalytic fluorination, further enhances its appeal. Researchers are also investigating its use in bioconjugation techniques, where its reactive groups enable selective modifications of biomolecules.

The analytical characterization of 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Discussions around "How to optimize the synthesis of fluorinated propanoic acid derivatives?" or "What are the best practices for characterizing complex fluorinated molecules?" reflect the compound's relevance in analytical chemistry communities.

Looking ahead, the versatility of 2-(2,5-Difluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid positions it as a promising candidate for interdisciplinary research. Its potential extends beyond traditional pharmaceuticals to areas like material science and diagnostic imaging, where fluorinated compounds play pivotal roles. As the scientific community continues to explore sustainable synthetic routes and novel applications, this compound is likely to remain a focal point of innovation in fluorine chemistry.